Cas no 89465-82-7 (4,5-Dichlorothiophene-2,3-dicarbaldehyde)

89465-82-7 structure
Product Name:4,5-Dichlorothiophene-2,3-dicarbaldehyde
CAS No:89465-82-7
Molecular Formula:C6H2Cl2O2S
Molecular Weight:209.0499
CID:2950784
PubChem ID:84819466
4,5-Dichlorothiophene-2,3-dicarbaldehyde Properties
Names and Identifiers
-
- 4,5-二氯噻吩-2,3-二甲醛
- 4,5-Dichlorothiophene-2,3-dicarbaldehyde
- 89465-82-7
-
- InChIKey: TYWCOPQHONESAD-UHFFFAOYSA-N
- Inchi: 1S/C6H2Cl2O2S/c7-5-3(1-9)4(2-10)11-6(5)8/h1-2H
- SMILES: ClC1=C(SC(C([H])=O)=C1C([H])=O)Cl
Computed Properties
- Exact Mass: 207.9152559g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 207.9152559g/mol
- Heavy Atom Count: 11
- Complexity: 176
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 62.4
4,5-Dichlorothiophene-2,3-dicarbaldehyde Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A169004765-1g |
4,5-Dichlorothiophene-2,3-dicarbaldehyde |
89465-82-7 | 95% | 1g |
$568.00 | 2023-08-31 | |
Chemenu | CM199433-1g |
4,5-dichlorothiophene-2,3-dicarbaldehyde |
89465-82-7 | 95% | 1g |
$659 | 2021-08-05 | |
Crysdot LLC | CD11026352-1g |
4,5-Dichlorothiophene-2,3-dicarbaldehyde |
89465-82-7 | 95+% | 1g |
$698 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748018-1g |
4,5-Dichlorothiophene-2,3-dicarbaldehyde |
89465-82-7 | 98% | 1g |
¥6142.00 |
4,5-Dichlorothiophene-2,3-dicarbaldehyde Related Literature
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Abdolreza Rezaeifard,Maasoumeh Jafarpour Catal. Sci. Technol., 2014,4, 1960-1969
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Zhe Liu,Jia Man,Jianyong Li,Zuzanna S. Siwy Nanoscale, 2023,15, 18696-18706
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Violeta Sicilia,Sara Fuertes,Andrés J. Chueca,Lorenzo Arnal,Antonio Martín,Mariano Perálvarez,Chiara Botta,Umberto Giovanella J. Mater. Chem. C, 2019,7, 4509-4516
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K. Matsuoka,K. Fujita Mater. Chem. Front., 2018,2, 1097-1103
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Jia-Qian Li,Rui-Xin Zhao,Feng-Mei Yang,Xia-Ting Qi,Peng-Kun Ye,Meng Xie J. Mater. Chem. B, 2022,10, 2047-2056
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Karim Engelmark Cassimjee,Cecilia Branneby,Vahak Abedi,Andrew Wells,Per Berglund Chem. Commun., 2010,46, 5569-5571
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Yue-Feng Liu,Jing Feng,Hai-Feng Cui,Yi-Fan Zhang,Da Yin,Yan-Gang Bi,Jun-Feng Song,Qi-Dai Chen Nanoscale, 2013,5, 10811-10815
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Yingqi Cui,Chenggang Li,Yanan Tang,Ai-Jie Mao,Xiao-Yu Kuang Phys. Chem. Chem. Phys., 2021,23, 18221-18226
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Shuvashish Kundu,Elizabeth A. Stone Environ. Sci.: Processes Impacts, 2014,16, 1360-1370
89465-82-7 (4,5-Dichlorothiophene-2,3-dicarbaldehyde) Related Products
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